Cas no 1261499-45-9 (3-(Bromomethyl)-2-chlorobenzonitrile)

3-(Bromomethyl)-2-chlorobenzonitrile structure

1261499-45-9 structure

Product Name:3-(Bromomethyl)-2-chlorobenzonitrile

CAS No:1261499-45-9

MF:C₈H₅BrClN

MW:230.489000082016

CID:4793427

PubChem ID:57160638

Update Time:2026-02-27

3-(Bromomethyl)-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(bromomethyl)-2-chlorobenzonitrile
- 2-Chloro-3-cyanobenzyl bromide
- TWMGRMYPKAQCQH-UHFFFAOYSA-N
- DB-164942
- F85809
- 1261499-45-9
- SCHEMBL8878530
- 3-(Bromomethyl)-2-chlorobenzonitrile
- Inchi： 1S/C8H5BrClN/c9-4-6-2-1-3-7(5-11)8(6)10/h1-3H,4H2
- InChI Key： TWMGRMYPKAQCQH-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C#N)C=1Cl

Computed Properties

Exact Mass: 228.92939g/mol
Monoisotopic Mass: 228.92939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 23.8

3-(Bromomethyl)-2-chlorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013027251-250mg	2-Chloro-3-cyanobenzyl bromide	1261499-45-9	97%	250mg	494.40 USD	2021-05-31
Alichem	A013027251-500mg	2-Chloro-3-cyanobenzyl bromide	1261499-45-9	97%	500mg	863.90 USD	2021-05-31
Alichem	A013027251-1g	2-Chloro-3-cyanobenzyl bromide	1261499-45-9	97%	1g	$1490.00	2023-09-03
Ambeed	A703821-100mg	3-(Bromomethyl)-2-chlorobenzonitrile	1261499-45-9	97%	100mg	$73.0	2025-03-01
Ambeed	A703821-250mg	3-(Bromomethyl)-2-chlorobenzonitrile	1261499-45-9	97%	250mg	$121.0	2025-03-01
Ambeed	A703821-1g	3-(Bromomethyl)-2-chlorobenzonitrile	1261499-45-9	97%	1g	$329.0	2025-03-01
abcr	AB589520-250mg	3-(Bromomethyl)-2-chlorobenzonitrile; .	1261499-45-9		250mg	€244.40	2025-04-21
abcr	AB589520-1g	3-(Bromomethyl)-2-chlorobenzonitrile; .	1261499-45-9		1g	€554.40	2025-04-21

3-(Bromomethyl)-2-chlorobenzonitrile Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

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